Cas no 34169-69-2 (1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-)
34169-69-2 structure
Product Name:1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
CAS No:34169-69-2
MF:C15H20O2
MW:232.318104743958
CID:310798
PubChem ID:134977
Update Time:2025-04-19
1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
- Pterosin Z
- 2,3-Dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-1H-inden-1-one
- 6-(2-Hydroxyethyl)-2,2,5,7-tetramethyl-1-indanone
- [ "" ]
- 6-(2-Hydroxyethyl)-2,2,5,7-tetramethyl-2,3-dihydro-1H-inden-1-one
- PterosinZ
- CHEMBL567819
- HQ 2; Hypolepin B
- FS-9774
- 6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3H-inden-1-one
- DTXSID30955711
- 1H-Inden-1-one, 2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
- SCHEMBL1742692
- 34169-69-2
- AKOS032948846
-
- Inchi: 1S/C15H20O2/c1-9-7-11-8-15(3,4)14(17)13(11)10(2)12(9)5-6-16/h7,16H,5-6,8H2,1-4H3
- InChI Key: YKQBHPHKXJKKAB-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=C(CCO)C(C)=CC=2CC1(C)C
Computed Properties
- Exact Mass: 232.14600
- Monoisotopic Mass: 232.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.9
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 394.2±41.0 °C at 760 mmHg
- Flash Point: 168.4±20.2 °C
- Refractive Index: 1.547
- PSA: 37.30000
- LogP: 2.60320
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42920-5mg |
Pterosin Z |
34169-69-2 | 5mg |
¥4800.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5341-5 mg |
Pterosin Z |
34169-69-2 | 5mg |
¥4615.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN5341-5mg |
Pterosin Z |
34169-69-2 | 5mg |
¥ 4040 | 2024-07-19 | ||
| TargetMol Chemicals | TN5341-5 mg |
Pterosin Z |
34169-69-2 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN5341-1 mL * 10 mM (in DMSO) |
Pterosin Z |
34169-69-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AF82848-5mg |
Pterosin Z |
34169-69-2 | 98% by HPLC | 5mg |
$725.00 | 2024-04-20 | |
| A2B Chem LLC | AF82848-10mg |
Pterosin Z |
34169-69-2 | 98% by HPLC | 10mg |
$1201.00 | 2024-04-20 | |
| A2B Chem LLC | AF82848-25mg |
Pterosin Z |
34169-69-2 | 98% by HPLC | 25mg |
$2498.00 | 2024-04-20 | |
| A2B Chem LLC | AF82848-50mg |
Pterosin Z |
34169-69-2 | 98% by HPLC | 50mg |
$4231.00 | 2024-04-20 | |
| A2B Chem LLC | AF82848-100mg |
Pterosin Z |
34169-69-2 | 98% by HPLC | 100mg |
$7293.00 | 2024-04-20 |
1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
34169-69-2 (1H-Inden-1-one,2,3-dihydro-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-) Related Products
- 1785-95-1(2-Benzoyl-1,3-indandione)
- 22351-56-0(2-Ethyl-1-indanone)
- 17496-14-9(2-methylindan-1-one)
- 1133-72-8(2-Acetyl-1H-indene-1,3(2H)-dione)
- 10474-32-5(1H-Inden-1-one,2,3-dihydro-2-methyl-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk